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Compound of Interest

Compound Name: 3-Bromo-2-nitroaniline

CAS No.: 7138-15-0

Cat. No.: B1288878

Get Quote

3-Bromo-2-nitroaniline (CAS No: 7138-15-0) is a pivotal intermediate in the synthesis of

complex organic molecules, particularly in the pharmaceutical, dye, and agrochemical

industries.[1][2] Its molecular architecture, featuring an aniline backbone substituted with both

electron-donating and electron-withdrawing groups, presents a unique and challenging

landscape for further functionalization via electrophilic aromatic substitution.

Table 1: Physicochemical Properties of 3-Bromo-2-nitroaniline

Property Value Reference

Molecular Formula C₆H₅BrN₂O₂ [3]

Molecular Weight 217.02 g/mol [3]

Appearance Yellow crystal or powder [2]

Melting Point ~145-150 °C [2]

IUPAC Name 3-bromo-2-nitroaniline [3]
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A profound understanding of the directing effects of the incumbent substituents—amino (-NH₂),

nitro (-NO₂), and bromo (-Br)—is paramount for predicting and controlling the regiochemical

outcomes of EAS reactions, thereby enabling rational synthetic design.

Core Principles: Deconstructing the Substituent
Effects
The regioselectivity of electrophilic attack on the 3-Bromo-2-nitroaniline ring is a classic case

of competing and reinforcing directing effects. The outcome is dictated by the ability of each

substituent to stabilize or destabilize the cationic Wheland intermediate (also known as an

arenium ion or sigma complex) that forms during the reaction.[4][5]

Amino Group (-NH₂ at C1): This is a powerful activating group and an ortho, para-director.[6]

It donates electron density to the ring through a strong positive mesomeric (+M) or

resonance effect, significantly stabilizing the positive charge in the Wheland intermediate,

particularly when the attack occurs at the ortho (C6) and para (C4) positions.[7]

Nitro Group (-NO₂ at C2): This is a potent deactivating group and a meta-director.[8] It

withdraws electron density from the ring through both a negative inductive (-I) and a powerful

negative mesomeric (-M) effect. This destabilizes the Wheland intermediate, making the ring

much less nucleophilic than benzene. It directs incoming electrophiles to the meta position

(C6) relative to itself, as the ortho and para positions are even more strongly deactivated.[7]

[9]

Bromo Group (-Br at C3): Halogens are a unique class. The bromo group is deactivating

overall due to its strong electron-withdrawing inductive effect (-I). However, it possesses lone

pairs that can be donated via a positive mesomeric effect (+M), making it an ortho, para-

director.[7][10] It directs incoming electrophiles to the C4 (ortho) and C1 (already substituted)

positions.

Predictive Analysis of Regioselectivity
The final regiochemical outcome is determined by the interplay of these effects. The amino

group's powerful activating (+M) effect is the dominant factor.
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Attack at C4: This position is para to the strongly activating -NH₂ group and ortho to the

ortho, para-directing -Br group. While it is ortho to the deactivating -NO₂ group, the powerful

resonance stabilization provided by the amino group at this position makes it a highly

favored site for electrophilic attack.

Attack at C6: This position is ortho to the strongly activating -NH₂ group and meta to both the

-NO₂ and -Br groups. The amino group strongly favors this position. The nitro group also

directs meta to C6. This is also a highly probable site of attack.

Attack at C5: This position is meta to the -NH₂ and -Br groups and para to the strongly

deactivating -NO₂ group. All three substituents disfavor or strongly deactivate this position.

Attack at C5 is considered highly unlikely.

Conclusion: Electrophilic substitution will occur predominantly at the C4 and C6 positions.

Steric hindrance from the adjacent bulky nitro group at C2 may slightly disfavor attack at C6,

potentially leading to the C4-substituted product as the major isomer.

Caption: Analysis of substituent effects on electrophilic attack.

Key Electrophilic Substitution Reactions and
Protocols
The strong activation by the amino group is often so profound that it can lead to multiple

substitutions and side reactions.[11] A common and essential strategy to moderate this

reactivity and ensure selectivity is the protection of the amino group, typically via acetylation to

form an acetamido group (-NHCOCH₃). This group is still an ortho, para-director but is less

activating and prevents protonation under acidic conditions.[12]
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General Workflow for Selective EAS

3-Bromo-2-nitroaniline

Step 1: Protection
(e.g., Acetylation with Acetic Anhydride)

Step 2: Electrophilic Aromatic Substitution
(e.g., Bromination, Nitration)

Step 3: Deprotection
(Acid/Base Hydrolysis)

Final Substituted Product

Click to download full resolution via product page

Caption: General experimental workflow for controlled EAS reactions.

Halogenation (e.g., Bromination)
Direct bromination of 3-Bromo-2-nitroaniline would likely be vigorous. The protection-

bromination-deprotection sequence provides superior control.

Predicted Product: 4,6-Dibromo-3-bromo-2-nitroaniline (if unprotected) or primarily 4-Bromo-

3-bromo-2-nitroaniline (via protected route). The major product after the controlled sequence

will be N-(4,5-dibromo-2-nitrophenyl)acetamide, which upon hydrolysis yields 4,5-dibromo-2-

nitroaniline.

Experimental Protocol: Monobromination via Acetylation
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Protection (Acetylation):

In a round-bottom flask equipped with a magnetic stirrer, dissolve 3-Bromo-2-nitroaniline
(1.0 eq) in glacial acetic acid.

Slowly add acetic anhydride (1.1 eq) to the solution.

Heat the mixture gently to 50°C for 30 minutes.

Monitor the reaction by TLC until the starting material is consumed.

Pour the reaction mixture into ice-cold water to precipitate the product, N-(3-bromo-2-

nitrophenyl)acetamide.

Filter the solid, wash with cold water, and dry under vacuum.

Bromination:

Dissolve the dried acetanilide from the previous step in glacial acetic acid.

Cool the solution in an ice bath to 0-5°C.

In a separate flask, prepare a solution of Bromine (1.0 eq) in glacial acetic acid.

Add the bromine solution dropwise to the cooled acetanilide solution with vigorous stirring,

maintaining the temperature below 10°C.

After the addition is complete, allow the mixture to stir at room temperature for 2-4 hours.

Pour the mixture into a solution of sodium bisulfite in water to quench excess bromine,

resulting in the precipitation of the brominated acetanilide.

Filter, wash with water, and dry the solid product.

Deprotection (Hydrolysis):

Suspend the brominated acetanilide in a mixture of ethanol and concentrated hydrochloric

acid.
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Reflux the mixture for 4-6 hours until TLC analysis indicates the disappearance of the

starting material.

Cool the reaction mixture and neutralize carefully with a concentrated sodium hydroxide

solution to precipitate the final product, 4,5-dibromo-2-nitroaniline.

Filter the product, wash thoroughly with water, and recrystallize from a suitable solvent

(e.g., ethanol/water) to purify.

Nitration
Direct nitration is problematic due to the strongly acidic conditions which would protonate the

basic amino group, forming a deactivating, meta-directing anilinium ion.[13][14] The acetylation

protection strategy is mandatory for predictable outcomes.

Predicted Product: The incoming nitro group will be directed ortho and para to the activating

acetamido group, leading to a mixture of N-(3-bromo-2,4-dinitrophenyl)acetamide and N-(3-

bromo-2,6-dinitrophenyl)acetamide.

Experimental Protocol: Mononitration via Acetylation

Protection (Acetylation): Follow the protocol described in Section 3.1, Step 1.

Nitration:

Add the N-(3-bromo-2-nitrophenyl)acetamide (1.0 eq) to concentrated sulfuric acid at 0°C,

ensuring the solid dissolves completely.

Prepare the nitrating mixture by slowly adding concentrated nitric acid (1.0 eq) to

concentrated sulfuric acid (2.0 eq) in a separate flask, keeping the temperature below

10°C.

Add the cold nitrating mixture dropwise to the acetanilide solution, maintaining the reaction

temperature between 0-5°C.

Stir the reaction mixture at this temperature for 1-2 hours.

Carefully pour the reaction mixture onto crushed ice to precipitate the dinitro product.
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Filter the solid, wash extensively with cold water until the washings are neutral, and dry.

Deprotection (Hydrolysis): Follow the protocol described in Section 3.1, Step 3, to obtain the

final dinitroaniline products. Isomers may be separated by column chromatography.

Caption: Key resonance stabilization in the Wheland intermediate.

Sulfonation
Sulfonation of anilines typically involves heating with concentrated sulfuric acid, which forms

the anilinium salt that rearranges to the thermodynamically stable para-substituted product.[13]

Predicted Product: Following the dominant directing effect of the amino group, the primary

product is expected to be 2-amino-6-bromo-3-nitrobenzenesulfonic acid (substitution at C4).

Experimental Protocol: Direct Sulfonation

Reaction Setup: In a flask, carefully add 3-Bromo-2-nitroaniline (1.0 eq) to an excess of

concentrated sulfuric acid (5-10 eq).

Heating: Heat the mixture in an oil bath at 180-190°C for 4-6 hours.

Work-up: Cool the reaction mixture to room temperature and pour it carefully onto a large

amount of crushed ice.

Isolation: The sulfonic acid product, which may exist as a zwitterion, will precipitate. If

precipitation is incomplete, careful neutralization with a base (e.g., calcium carbonate) can

facilitate isolation.

Purification: Filter the solid product, wash with a small amount of cold water, and recrystallize

from aqueous ethanol.

Friedel-Crafts Alkylation and Acylation
Feasibility Analysis: Friedel-Crafts reactions are not viable for 3-Bromo-2-nitroaniline.[15][16]

Catalyst Poisoning: The primary amino group is a Lewis base that will irreversibly coordinate

with the Lewis acid catalyst (e.g., AlCl₃). This interaction places a positive charge on the
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nitrogen atom, which strongly deactivates the entire aromatic ring towards electrophilic

attack and renders the catalyst inactive.[14][17]

Ring Deactivation: Even if the amino group is protected as an acetamide, the combined

deactivating effects of the acetamido group (in the presence of a Lewis acid), the nitro group,

and the bromo group make the aromatic ring far too electron-deficient to be attacked by the

relatively weak electrophiles generated in Friedel-Crafts reactions.[17]

Attempting these reactions is inadvisable and would not lead to the desired products, a critical

insight for synthetic planning.

Conclusion and Outlook
The electrophilic substitution of 3-Bromo-2-nitroaniline is governed by the powerful activating

and ortho, para-directing nature of its amino group. This effect channels incoming electrophiles

primarily to the C4 and C6 positions. However, the high reactivity of the amino group and the

potential for side reactions under strongly acidic conditions necessitate a protection strategy,

most commonly acetylation, to achieve controlled and selective functionalization. While

halogenation, nitration, and sulfonation are feasible under appropriate conditions, Friedel-

Crafts reactions are precluded by fundamental mechanistic limitations. The protocols and

predictive analyses provided in this guide offer a robust framework for the successful synthesis

and development of novel compounds derived from this versatile chemical intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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